Cas no 196-77-0 (Benzo[def]cyclopenta[hi]chrysene)

• Product Name: Benzo[def]cyclopenta[hi]chrysene
• CAS No: 196-77-0
• MF: C₂₂H₁₂
• MW: 276.33068561554
• CID: 170915
• PubChem ID: 130799
• Update Time: 2025-04-19

Benzo[def]cyclopenta[hi]chrysene Chemical and Physical Properties

Names and Identifiers

• Benzo[def]cyclopenta[hi]chrysene
• naphtho(2,1,8-hij)acephenanthrylene
• Benzo(def)cyclopenta(hi)chrysene
• benzo[pqr]cyclopenta[ij]tetraphene
• CCRIS 4312
• Cyclopenta(ij)benzo(a)pyrene
• Indeno(1,7-ab)pyrene
• KTUUKOLUMWVAQP-UHFFFAOYSA-N
• 196-77-0
• DTXSID70941375
• hexacyclo[11.6.2.12,5.010,20.017,21.09,22]docosa-1,3,5(22),6,8,10(20),11,13(21),14,16,18-undecaene
• Indeno[1,7-ab]pyrene

• Inchi： 1S/C22H12/c1-3-13-7-11-18-16-6-2-5-15-9-10-17(21(15)16)19-12-8-14(4-1)20(13)22(18)19/h1-12H
• InChI Key： KTUUKOLUMWVAQP-UHFFFAOYSA-N
• SMILES： C12=C3C4=CC=CC3=CC=C1C1C=CC3=CC=CC(C=13)=C2C=C4

Computed Properties

• Exact Mass: 276.09396
• Monoisotopic Mass: 276.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1847 (estimate)
• Boiling Point: 354.24°C (rough estimate)
• Flash Point: 265.3°C
• Refractive Index: 1.9800 (estimate)
• PSA: 0